Cas no 62738-32-3 (Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-)

Oxazole, 2-(1,1-dimethylethyl)-4-phenyl- structure
62738-32-3 structure
Product Name:Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-
CAS No:62738-32-3
MF:C13H15NO
MW:201.264303445816
CID:433555
PubChem ID:15371609
Update Time:2025-04-19

Oxazole, 2-(1,1-dimethylethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(1,1-dimethylethyl)-4-phenyl-
    • 2-tert-butyl-4-phenyl-1,3-oxazole
    • DTXSID90572100
    • 62738-32-3
    • SCHEMBL20286120
    • Inchi: 1S/C13H15NO/c1-13(2,3)12-14-11(9-15-12)10-7-5-4-6-8-10/h4-9H,1-3H3
    • InChI Key: CJQRGLQRPIPEFG-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC=CC=2)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 201.11545
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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